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Compound of Interest

Compound Name: 3-Bromopiperidine hydrobromide

Cat. No.: B1602986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of 3-Bromopiperidine
in Synthesis
3-Bromopiperidine and its derivatives are valuable building blocks in medicinal chemistry and

drug development. The piperidine scaffold is a common motif in a vast array of

pharmaceuticals, and the introduction of a bromine atom at the 3-position provides a versatile

handle for further chemical modifications through various coupling reactions. The hydrobromide

salt form enhances the compound's stability and ease of handling. A precisely prepared stock

solution is the cornerstone of reproducible and reliable experimental results, making this

protocol an essential resource for any researcher utilizing this key intermediate.

Physicochemical Properties and Safety
Considerations
A thorough understanding of the physicochemical properties and safety profile of 3-
Bromopiperidine hydrobromide is paramount for its safe handling and the preparation of

accurate solutions.

Table 1: Physicochemical and Safety Data for 3-Bromopiperidine Hydrobromide
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Property Value Reference(s)

Chemical Formula C₅H₁₁Br₂N [1]

Molecular Weight 244.96 g/mol [1]

Appearance Solid

Melting Point 275-285 °C

Storage Temperature 2-8°C

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261, P264, P270,

P301+P312, P302+P352,

P305+P351+P338

Causality Behind Experimental Choices: Why the Hydrobromide Salt?

The use of the hydrobromide salt of 3-bromopiperidine offers several advantages over the free

base. The salt form is typically a stable, crystalline solid, which is easier to weigh accurately

and handle compared to the often oily or volatile free base. Furthermore, the hydrobromide salt

can enhance the compound's shelf life by protecting the amine from oxidative degradation.

Solubility Profile: Selecting the Appropriate Solvent
The choice of solvent is critical for preparing a stable and effective stock solution. While

comprehensive quantitative solubility data for 3-Bromopiperidine hydrobromide is not readily

available in public literature, its nature as an amine salt provides strong indications for its

solubility. A related compound, 4-Bromopiperidine hydrobromide, is listed as "soluble" in water.

[2] For a similar compound, 3-Bromopiperidine-2,6-dione, a calculated water solubility of 13.2

mg/mL has been reported.[3]
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Based on the chemical principles of "like dissolves like," polar solvents are the primary

candidates for dissolving this polar salt.

Table 2: Recommended Solvents for 3-Bromopiperidine Hydrobromide Stock Solutions

Solvent Type Rationale for Use

Water (Deionized, Sterile) Polar Protic

As a hydrobromide salt, high

solubility is expected due to

ion-dipole interactions. Ideal

for many biological

applications.

Dimethyl Sulfoxide (DMSO) Polar Aprotic

A powerful and versatile

solvent for a wide range of

organic compounds.[1][4]

Often used for in vitro and in

vivo studies.

Ethanol (Anhydrous) Polar Protic

A common laboratory solvent

that can be a good alternative

to water, especially if

subsequent reaction conditions

require a non-aqueous

environment.

Expert Insight: For most biological applications, sterile, deionized water or a buffered aqueous

solution (e.g., PBS) is the preferred solvent to maintain physiological pH. For organic synthesis

applications, anhydrous DMSO or ethanol may be more suitable. It is always recommended to

perform a small-scale solubility test before preparing a large-volume stock solution.

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution in Water
This protocol provides a detailed, step-by-step method for preparing a 10 mg/mL stock solution

of 3-Bromopiperidine hydrobromide in sterile, deionized water. This concentration is a

practical starting point for many applications.
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Materials:

3-Bromopiperidine hydrobromide (CAS 54288-72-1)

Sterile, deionized water

Calibrated analytical balance

Spatula

Weighing paper or boat

Appropriate volumetric flask (e.g., 10 mL) with a stopper

Pipettes

Vortex mixer or magnetic stirrer with stir bar

Sterile, amber-colored storage vials

Personal Protective Equipment (PPE):

Safety goggles

Lab coat

Nitrile gloves

Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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